2-chloro-N-[4-(1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide

• IUPAC Name: 2-chloro-N-[4-(1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H10ClN5O/c15-13-12(2-1-7-17-13)14(21)19-10-3-5-11(6-4-10)20-9-16-8-18-20/h1-9H,(H,19,21)
• InChI Key: INOQIPPPAGXZGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)C(=O)NC2=CC=C(C=C2)N3C=NC=N3
• Molecular Formula: C14H10ClN5O
• Molecular Weight: 299.71 g/mol

Description

1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds often involves the use of 3-amino-1,2,4-triazole. Synthetic methods reported to date provide access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

1,2,4-Triazoles are nitrogen-containing heterocycles. They are extensively observed in nature and metabolic systems which are vital for living creatures.

Chemical Reactions Analysis

The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent and various medicines.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole-containing compounds can vary widely depending on the specific compound. For example, some compounds synthesized are thermally stable, exhibit acceptable densities, and optimal oxygen balance.

Scientific Research Applications

Anticancer Activity

• 1,2,4-Triazole-containing compounds have been investigated for their potential as anticancer agents. .
• .

Antimicrobial Properties

• The N–C–S linkage in the 1,2,4-triazole skeleton contributes to its antimicrobial activity. .

Electrochromic and Optical Devices

• Spectroelectrochemical studies have explored the redox behavior of tris[4-(triazol-1-yl)] compounds. .

Organic Catalysts

• Researchers have investigated 1,2,4-triazole derivatives as organic catalysts. .

Mechanism of Action

Target of Action

The primary targets of 1,2,4-triazole-containing compounds, such as 2-chloro-N-[4-(1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide, are often biological receptors . These compounds operate as main pharmacophores through hydrogen-bonding and dipole interactions with these receptors .

Mode of Action

The interaction of 1,2,4-triazole-containing compounds with their targets often results in significant changes in the biological system. The unique structure and properties of these compounds allow them to be used in various fields such as pharmaceutical chemistry, agrochemistry, materials sciences, and organic catalysts .

Biochemical Pathways

1,2,4-triazoles are known to have widespread potential pharmaceutical activity, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities .

Pharmacokinetics

The solubility of a compound in water and other polar solvents can significantly impact its bioavailability .

Result of Action

1,2,4-triazole hybrids have been shown to have weak to high cytotoxic activities against tumor cell lines .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-chloro-N-[4-(1,2,4-triazol-1-yl)phenyl]pyridine-3-carboxamide. For instance, the occurrence of fungal infections has risen significantly in recent years due to changes in the environment and global climate change .

Safety and Hazards

The safety and hazards of 1,2,4-triazole-containing compounds can also vary widely. Some compounds have shown promising cytotoxic activity against cancer cells, but also have weak cytotoxic effects toward normal cells.